N-(4-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C21H16N4O3S/c1-14-5-2-9-18-19(14)23-21(29-18)24(13-15-6-4-10-22-12-15)20(26)16-7-3-8-17(11-16)25(27)28/h2-12H,13H2,1H3
• InChI Key: YCHLLIMDNNKNGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various experiments, and its mechanism of action and physiological effects have been extensively researched. In

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Chemical synthesis processes for compounds with similar structures involve multi-step reactions, offering insights into the chemical behavior and potential for modification of similar compounds. For instance, the synthetic process of related benzamide compounds highlights the practicality of such methodologies under mild conditions, providing a basis for the synthesis of N-(4-methylbenzo[d]thiazol-2-yl)-3-nitro-N-(pyridin-3-ylmethyl)benzamide and exploring its chemical properties and reactions (Gong Ping, 2007).

Anticancer Activity

Research on structurally related compounds shows a range of anticancer activities, suggesting potential research directions for exploring the anticancer properties of the compound . For example, Co(II) complexes of similar thiazol-2-yl benzamide derivatives have demonstrated significant in vitro cytotoxicity against cancer cell lines, indicating a potential area of application in cancer research (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Crystal Structure and Material Science

The study of crystal structures of benzamide derivatives, including those with pyridin-2-ylmethyl groups, contributes to our understanding of their molecular geometry, which is crucial for designing materials with specific physical properties. Analysis of these structures can reveal information on molecular packing, intermolecular interactions, and potential for use in materials science (G. Artheswari et al., 2019).

Antiparasitic and Antimicrobial Activity

Compounds with thiazolyl and benzamide moieties have shown a broad spectrum of antiparasitic and antimicrobial activities. Research into thiazolides, a class of drugs including similar compounds, demonstrates their efficacy against a range of pathogens, suggesting potential applications in developing new antiparasitic and antimicrobial agents (M. Esposito et al., 2005).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target various enzymes and receptors, contributing to their therapeutic effects .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some compounds can inhibit enzyme activity, while others can modulate receptor signaling .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, leading to downstream effects such as the modulation of inflammatory responses and the inhibition of bacterial growth .

Pharmacokinetics

The pharmacokinetic properties of a drug can significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Similar compounds have been shown to exert various effects at the molecular and cellular levels, such as inducing apoptosis in cancer cells and inhibiting the growth of bacteria .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect a compound’s stability and its interaction with its targets .